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Compound of Interest

Compound Name: Cinoxacin

Cat. No.: B1669063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure and

synthesis of Cinoxacin, a synthetic antibacterial agent. The information is curated for

professionals in research, science, and drug development, with a focus on delivering precise,

actionable data and methodologies.

Chemical Structure
Cinoxacin is a synthetic antimicrobial agent belonging to the quinolone class of antibiotics.[1]

Its chemical structure is characterized by a cinnoline core. The systematic IUPAC name for

Cinoxacin is 1-ethyl-4-oxo-[2][3]dioxolo[4,5-g]cinnoline-3-carboxylic acid.[3]

The key structural features include an ethyl group at the N-1 position of the cinnoline ring, a

carboxylic acid at the C-3 position, and a methylenedioxy group fused to the benzene ring at

the C-6 and C-7 positions. This unique arrangement is crucial for its antibacterial activity.
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Identifier Value Source

Molecular Formula C₁₂H₁₀N₂O₅ [3]

Molecular Weight 262.22 g/mol [3]

CAS Number 28657-80-9 [3]

SMILES
CCN1N=C(C(=O)O)C(=O)c2cc

3OCOc3cc12
[4]

InChI Key
VDUWPHTZYNWKRN-

UHFFFAOYSA-N
[4]

Physicochemical and Pharmacological Properties
Cinoxacin exhibits specific physicochemical properties that influence its absorption,

distribution, metabolism, and excretion (ADME) profile. It is a white to yellowish-white,

crystalline powder.[4]

Property Value Source

Melting Point 261-262 °C [3]

Solubility 36.7 µg/mL (at pH 7.4) [3]

logP 1.5 [3]

pKa (acidic) 4.7 [3]

Cinoxacin is effective against a range of Gram-negative bacteria, particularly those belonging

to the Enterobacteriaceae family. Its mechanism of action involves the inhibition of bacterial

DNA gyrase, an enzyme essential for DNA replication, transcription, repair, and recombination.

[4]
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Organism MIC Range (µg/mL)

Escherichia coli 2 - 64

Klebsiella-Enterobacter 2 - 64

Proteus mirabilis 2 - 64

Providencia 2 - 64

Source:[2][5]

Synthesis of Cinoxacin
The synthesis of Cinoxacin is a multi-step process commencing from 2-amino-4,5-

methylenedioxyacetophenone. The overall synthetic pathway is depicted in the diagram below,

followed by detailed experimental protocols for each key step.

2-Amino-4,5-methylenedioxy-
acetophenone

4-Hydroxy-6,7-methylenedioxy-
cinnoline

  NaNO₂, HCl   3-Bromo-4-hydroxy-6,7-
methylenedioxycinnoline

  Br₂   3-Cyano-4-hydroxy-6,7-
methylenedioxycinnoline

  CuCN, DMF   Cinoxacin

  1. NaH, C₂H₅I
  2. H₃O⁺  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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